Cas no 14094-45-2 (Quinoline,8-methyl-4-nitro-, 1-oxide)

• Product Name: Quinoline,8-methyl-4-nitro-, 1-oxide
• CAS No: 14094-45-2
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 154291
• PubChem ID: 84195
• Update Time: 2025-04-19

Quinoline,8-methyl-4-nitro-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Quinoline,8-methyl-4-nitro-, 1-oxide
• 8-methyl-4-nitro-1-oxidoquinolin-1-ium
• 8-Methyl-4-nitroquinoline 1-oxide
• BRN 1246201
• CCRIS 1149
• 8-METHYL-4-NITROQUINOLINE-1-OXIDE
• A807932
• 8-methyl-4-nitro-1-oxidanidyl-quinolin-1-ium
• 14094-45-2
• Quinoline, 8-methyl-4-nitro-, 1-oxide
• DTXSID50161498
• CHEMBL3244947

• Inchi： 1S/C10H8N2O3/c1-7-3-2-4-8-9(12(14)15)5-6-11(13)10(7)8/h2-6H,1H3
• InChI Key： QWHBQAQVJHCYHB-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=CC(=C2C=CC=C(C)C=12)[N+](=O)[O-]

Computed Properties

• Exact Mass: 204.05354
• Monoisotopic Mass: 204.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 71.3A^2

Experimental Properties

• Density: 1.3244 (rough estimate)
• Boiling Point: 342.67°C (rough estimate)
• Flash Point: 194.2°C
• Refractive Index: 1.5910 (estimate)
• PSA: 70.08